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Compound of Interest

Compound Name: Fmoc-Cys(4-MeBzl)-OH

Cat. No.: B557503 Get Quote

Safety Data Sheet: Fmoc-Cys(4-MeBzl)-OH
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for N-α-Fmoc-S-(4-

methylbenzyl)-L-cysteine, commonly known as Fmoc-Cys(4-MeBzl)-OH. The information is

compiled from various sources to ensure a thorough guide for safe handling, storage, and

emergency procedures.

Section 1: Chemical Product and Company Identification
Product Name Fmoc-Cys(4-MeBzl)-OH

Synonyms

Fmoc-S-(4-methylbenzyl)-L-cysteine, N-Fmoc-

S-(4-methylbenzyl)-L-cysteine, Fmoc-

Cys(pMeBzl)-OH[1][2]

CAS Number 136050-67-4[1][3][4]

Molecular Formula C26H25NO4S

Molecular Weight 447.55 g/mol

Section 2: Hazards Identification
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GHS Hazard Statements

H315: Causes skin irritation. H319: Causes

serious eye irritation. H335: May cause

respiratory irritation.

GHS Signal Word Warning

GHS Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/spray.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Potential Health Effects

Inhalation: May be harmful if inhaled. May cause

respiratory tract irritation. Skin: May be harmful

if absorbed through skin. May cause skin

irritation. Eyes: May cause eye irritation.

Ingestion: May be harmful if swallowed.

Section 3: Composition / Information on Ingredients

Substance Name

(2R)-2-(9H-fluoren-9-

ylmethoxycarbonylamino)-3-[(4-

methylphenyl)methylsulfanyl]propanoic acid

Purity ≥98%

Section 4: First Aid Measures
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General Advice

Consult a physician. Show this safety data sheet

to the doctor in attendance. Move out of the

dangerous area.

If Inhaled

If breathed in, move person into fresh air. If not

breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

In Case of Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

If Swallowed

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.

Section 5: Firefighting Measures
Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Hazardous Combustion Products
Oxides of carbon (CO, CO2), nitrogen (NOx),

and sulfur (SO2).

Special Protective Equipment for Firefighters
Wear self-contained breathing apparatus for

firefighting if necessary.

Section 6: Accidental Release Measures

Personal Precautions

Use personal protective equipment. Avoid dust

formation. Avoid breathing vapors, mist, or gas.

Ensure adequate ventilation.

Environmental Precautions
Prevent further leakage or spillage if safe to do

so. Do not let product enter drains.

Methods for Cleaning Up
Sweep up and shovel. Keep in suitable, closed

containers for disposal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 7: Handling and Storage

Precautions for Safe Handling

Avoid contact with skin and eyes. Avoid

formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where

dust is formed.

Conditions for Safe Storage

Keep container tightly closed in a dry and well-

ventilated place. Recommended storage

temperature: 2-8°C. Store sealed in a dry

environment.

Section 8: Exposure Controls / Personal Protection

Engineering Controls

Handle in accordance with good industrial

hygiene and safety practice. Use process

enclosures, local exhaust ventilation, or other

engineering controls to keep airborne levels

below recommended exposure limits.

Personal Protective Equipment

Eye/Face Protection: Safety glasses with side-

shields conforming to EN166. Skin Protection:

Handle with gloves. Gloves must be inspected

prior to use. Wear impervious clothing.

Respiratory Protection: Respiratory protection is

not required where adequate ventilation is

present. For nuisance exposures use type P95

(US) or type P1 (EU EN 143) particle respirator.

Hygiene Measures

Wash hands after handling and before eating,

smoking, using the lavatory, and at the end of

the day.

Section 9: Physical and Chemical Properties
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Appearance Solid. White to off-white powder.

Molecular Weight 447.5 g/mol

Solubility

Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc. In DMSO, it is

soluble up to 100 mg/mL (223.44 mM), though

ultrasonic assistance may be needed.

Storage Temperature 2-8°C

Section 10: Stability and Reactivity

Chemical Stability

Normally stable, even under fire exposure

conditions. The product is chemically stable

under standard ambient conditions (room

temperature).

Conditions to Avoid
No specific data available. In general, avoid dust

formation and excess heat.

Incompatible Materials
No specific data available. In general, avoid

strong oxidizing agents.

Hazardous Decomposition Products
Under fire conditions: Oxides of carbon (CO,

CO2), nitrogen (NOx), and sulfur (SO2).

Section 11: Toxicological Information
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Acute Toxicity No data available.

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Eye Irritation Causes serious eye irritation.

Respiratory or Skin Sensitization No data available.

Carcinogenicity No data available.

Mutagenic Effects No data available.

Reproductive Toxicity No data available.

Teratogenic Effects No data available.

Section 12: Ecological Information
Toxicity No data available.

Persistence and Degradability No data available.

Bioaccumulative Potential No data available.

Mobility in Soil No data available.

Section 13: Disposal Considerations
Waste Treatment Methods

Dispose of in accordance with federal, state,

and local environmental control regulations.

Contaminated Packaging Dispose of as unused product.

Experimental Protocols
No specific experimental protocols for the safety assessment of Fmoc-Cys(4-MeBzl)-OH were

found in the provided search results. The toxicological and ecological data are largely

unavailable, highlighting the need for careful handling based on the known hazards of similar

chemical compounds.

Visualized Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b557503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates a logical workflow for handling a safety incident involving

Fmoc-Cys(4-MeBzl)-OH.

Incident Occurs

Immediate Assessment

Response Actions

Decontamination & Disposal

Reporting & Review

Safety Incident
(Spill or Exposure)

Assess Severity & Type
(Inhalation, Skin/Eye Contact, Spill)

Evacuate Area
(If Necessary)

Major Spill / High Vapor

Don Appropriate PPE

Administer First Aid

Exposure

Contain Spill

Spill

Report Incident to Supervisor

Decontaminate Area & Equipment

Dispose of Waste per Protocol

Review & Update Safety Procedures
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Click to download full resolution via product page

Caption: Workflow for handling safety incidents involving Fmoc-Cys(4-MeBzl)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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